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Get Quote
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For Researchers, Scientists, and Drug Development Professionals

The CAPIRI regimen, a combination of capecitabine and irinotecan, is a cytotoxic
chemotherapy protocol used in the treatment of various cancers, including colorectal,
esophageal, and stomach cancers.[1][2][3] Due to the hazardous nature of these compounds,
stringent safety protocols and handling procedures are imperative in a laboratory setting to
protect personnel from potential exposure. Occupational exposure to cytotoxic drugs can lead
to a range of adverse health effects.[4][5]

Personal Protective Equipment (PPE)

When handling capecitabine and irinotecan, a comprehensive approach to personal protective
equipment is crucial. This includes measures to prevent contact, inhalation, and ingestion.

Recommended PPE for Handling CAPIRI Components:
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PPE Component

Specification

Rationale

Double gloving with

Prevents skin absorption of the

Gloves chemotherapy-tested gloves
o drugs.[6]
(e.g., nitrile)
Disposable, lint-free, solid-front )
) Protects skin and personal
Gown gown with long sleeves and

elastic or knit cuffs

clothing from contamination.[6]

Eye Protection

Safety glasses with side

shields or goggles

Prevents eye contact with

splashes or aerosols.[2]

Face Protection

Full-face shield in addition to
goggles when splashing is

possible

Offers a greater level of

protection for the entire face.

[6]

Respiratory Protection

An approved respirator (e.g.,
N95 or higher) should be used
when there is a risk of aerosol

or dust generation.[6]

Prevents inhalation of

hazardous particles.[7]

Note: All PPE should be removed in a designated area and disposed of as contaminated

waste.

Hazard Identification and Toxicological Data

Both components of the CAPIRI regimen are classified as hazardous. Below is a summary of

their key toxicological information.

Toxicological Data for Capecitabine and Irinotecan:
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Substance Key Hazards Acute Toxicity (LD50)

Toxic if swallowed or inhaled,
causes skin and eye irritation,
o may cause cancer, may
Capecitabine - Oral (rat): >2000 mg/kg
damage fertility or the unborn
child, suspected of causing

genetic defects.[7][8]

Harmful if swallowed,
) suspected of causing genetic Oral (rat): 867 mg/kg; Oral
Irinotecan -
defects, may damage fertility (mouse): 1,045 mg/kg[9]

or the unborn child.[1][9]

Operational and Disposal Plans

A clear and well-defined plan for the handling and disposal of CAPIRI components and
contaminated materials is essential to maintain a safe laboratory environment.

o Designated Area: All handling and preparation of capecitabine and irinotecan should be
performed in a designated area, such as a biological safety cabinet (BSC) or a compounding
aseptic containment isolator (CACI), to minimize exposure.[10]

» Aseptic Technique: Use aseptic techniques to prevent microbial contamination of the product
and to protect laboratory personnel.

» Spill Management: A spill kit specifically for cytotoxic drugs should be readily available.[6] In
the event of a spill, the area should be immediately cordoned off and decontaminated by
trained personnel wearing appropriate PPE.[5][11]

Proper segregation and disposal of waste contaminated with capecitabine and irinotecan are
critical to prevent environmental contamination and accidental exposure.

Waste Disposal Guidelines:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/capecitabine.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY10487-1.pdf
http://www.gopharm.si/varnostni_listi/zdravila/Irinotecan%20Hydrochloride%20Injection.pdf
https://cdn.caymanchem.com/cdn/msds/14180m.pdf
https://cdn.caymanchem.com/cdn/msds/14180m.pdf
https://www.benchchem.com/product/b1251126/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-capiri
https://qualia-bio.com/blog/cytotoxic-drug-handling-with-biosafety-isolators/
https://www.tru.ca/risk-management-services/safety/safety-programs/work/cytotoxic.html
https://apps.worcsacute.nhs.uk/KeyDocumentPortal/Home/DownloadFile/4375
https://www.hse.gov.uk/healthservices/safe-use-cytotoxic-drugs.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Type Disposal Container Disposal Method

Puncture-resistant, leak-proof ) ) )
Incineration at a licensed

Sharps (needles, syringes) sharps container labeled as -

] hazardous waste facility.
"Cytotoxic Waste"

Contaminated PPE (gloves, Yellow chemotherapy waste Incineration at a licensed
gowns) bags or containers.[12] hazardous waste facility.
] ) Yellow chemotherapy waste Incineration at a licensed

Empty Vials and Packaging ) -
bags or containers.[12] hazardous waste facility.
) ] Yellow chemotherapy waste Incineration at a licensed

Trace Contaminated Materials ) .
bags or containers.[12] hazardous waste facility.

Disposal as hazardous waste
) ) Black RCRA hazardous waste )
Bulk Contaminated Materials , according to federal, state, and
containers.[12] )
local regulations.[12]

Below is a diagram illustrating the logical workflow for the disposal of waste generated from
handling the CAPIRI regimen.
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Caption: Workflow for the safe disposal of CAPIRI-related waste.

Experimental Protocols
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Due to the proprietary and varied nature of research, specific experimental protocols for

CAPIRI will differ. However, any protocol should incorporate the following safety-focused steps:

Risk Assessment: Conduct a thorough risk assessment before any new procedure involving
capecitabine or irinotecan.[4]

Pre-weighing and Aliquoting: If working with powdered forms, pre-weighing and aliquoting
should be done in a containment device to minimize dust generation.

Solubilization: When dissolving the compounds, do so carefully to avoid splashing and
aerosol generation. Add the solvent slowly down the side of the vial.

Decontamination: All surfaces and equipment that come into contact with the drugs must be
decontaminated. A common decontamination solution is sodium hypochlorite, followed by a
neutralizing agent like sodium thiosulfate, and then a final rinse with water. Always consult
institutional guidelines for specific decontamination procedures.

Emergency Procedures: Ensure all personnel are familiar with emergency procedures,
including first aid for exposure and spill cleanup protocols.[11] In case of skin contact,
immediately wash the affected area with soap and water for at least 15 minutes.[13] For eye
contact, flush with copious amounts of water for at least 15 minutes and seek immediate
medical attention.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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